(2S)-2-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate

• IUPAC Name: (2S)-2-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C24H27NO4/c1-24(22(26)27,16-9-3-2-4-10-16)25-23(28)29-15-21-19-13-7-5-11-17(19)18-12-6-8-14-20(18)21/h5-8,11-14,16,21H,2-4,9-10,15H2,1H3,(H,25,28)(H,26,27)/p-1/t24-/m0/s1
• InChI Key: SBOTWJVRDSBCQO-DEOSSOPVSA-M
• Canonical SMILES: CC(C1CCCCC1)(C(=O)[O-])NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C[C@](C1CCCCC1)(C(=O)[O-])NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C24H26NO4-
• DSSTOX Substance ID: DTXSID60428286
• Molecular Weight: 392.5 g/mol
• CAS RN: 220497-62-1

Description

(2S)-2-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate is a compound used in scientific research for its potential pharmacological properties. It is a prodrug of the active metabolite (2S)-2-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (FUB-CBD), which is an agonist of the cannabinoid receptor type 1 (CB1R). The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Scientific Research Applications

Bioimaging and Photophysics

A water-soluble fluorene derivative has been investigated for its linear photophysical characteristics and two-photon absorption properties, highlighting its potential in bioimaging, particularly for integrin imaging. This derivative shows high fluorescence quantum yield and strong aggregation in water, with its two-photon absorptivity being significantly higher in aqueous solutions. The compound, when conjugated with cyclic peptides, demonstrated high selectivity for αvβ3 integrins, making it an attractive probe for integrin imaging in biological research (Morales et al., 2010).

Organic Synthesis

The compound has been utilized in the synthesis of various organic molecules, including enantiomerically pure and compatibly protected diaminobutyric acids. These acids, with Fmoc protected α-amino groups, are crucial intermediates in peptide synthesis and can be prepared in significant amounts from natural amino acids via a series of reactions including the Mitsunobu reaction (Schmidt et al., 1992).

Material Science

In material science, a new intermediate monomer allowing the easy synthesis of water-soluble carboxylated polyfluorenes has been developed. These polymers have been studied for their fluorescence quenching by cationic quenchers and proteins, showing potential applications in sensor technologies and bioanalytical assays. The polymer demonstrated improved quenching efficiencies and selectivity towards proteins, compared to other carboxylated conjugated polymers (Zhang et al., 2008).